3-acetylpyridin-2(1H)-one

• IUPAC Name: 3-acetyl-1H-pyridin-2-one
• InChI: InChI=1S/C7H7NO2/c1-5(9)6-3-2-4-8-7(6)10/h2-4H,1H3,(H,8,10)
• InChI Key: PYKHYSXTVOVOHV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CNC1=O
• Molecular Formula: C7H7NO2
• DSSTOX Substance ID: DTXSID40489719
• Molecular Weight: 137.14 g/mol
• CAS RN: 62838-65-7

Description

Synthesis Analysis

The synthesis of 3-acetylpyridin-2(1H)-one and its derivatives often involves efficient and innovative methods, including one-pot synthesis approaches. For instance, an efficient one-pot synthesis route for highly substituted pyridin-2(1H)-ones utilizes the Vilsmeier-Haack reaction of readily available 1-acetyl,1-carbamoyl cyclopropanes. This method highlights the sequential processes of ring-opening, haloformylation, and intramolecular nucleophilic cyclization reactions (Pan et al., 2007). Another synthesis method involves the reaction of N-(2-Pyridylmethyl)pyridine-2-methylketimine with Cu(NO3)2.3H2O, showcasing a C-C bond-forming reaction mediated by a Cu2+ ion, leading to the formation of complex structures (Padhi & Manivannan, 2006).

Molecular Structure Analysis

The molecular structure of 3-acetylpyridin-2(1H)-one derivatives is crucial for their chemical reactivity. X-ray crystallography and spectral studies provide insights into their structural configurations. For example, crystal structures and IR, NMR, and UV spectra of 3-formyl- and 3-acetylpyridine N(4)-methylthiosemicarbazones reveal the presence of intramolecular and intermolecular hydrogen bonding, significantly influencing their chemical behavior (Beraldo et al., 2000).

Chemical Reactions and Properties

3-Acetylpyridin-2(1H)-one participates in a variety of chemical reactions, leading to the synthesis of complex molecules. Its reactivity is explored through reactions such as the Vilsmeier-Haack reaction, leading to highly substituted pyridin-2(1H)-ones. These reactions are pivotal for constructing heterocyclic compounds with significant biological activity (Xiang et al., 2007).

Scientific Research Applications

• Enzymatic Reduction and Biological Activities : An enzyme in rat liver was found to catalyze the stereoselective reduction of acetylpyridines, including 3-acetylpyridin-2(1H)-one. This enzyme plays a role in the reductive metabolism of these compounds, which are known as aroma components and exhibit several biological activities (Uwai et al., 2005).

• Antimalarial and Antileukemic Properties : Derivatives of 2-acetylpyridine, a compound related to 3-acetylpyridin-2(1H)-one, have shown reduced antimalarial activity but enhanced antileukemic properties when coordinated with certain transition metals (Scovill, Klayman, & Franchino, 1982).

• Transition Metal Complexes and Biological Effects : Studies on complexes formed with transition metals and 3-acetylpyridine derivatives revealed significant biological activities, including DNA and protein degradation, antioxidative properties, and antibacterial effects (el-Ayaan, Youssef, & Al-Shihry, 2009; el-Ayaan, 2012)(el-Ayaan, 2012).

• Neurotoxicity Studies : 3-Acetylpyridine has been identified as a neurotoxin that induces a unique form of cell death in neurons, distinct from apoptosis. This finding has implications for understanding neurotoxicity mechanisms and potential therapeutic approaches (Wüllner et al., 1997).

• Structural and Spectroscopic Analysis : Research on the crystal structures and spectroscopic properties of 3-acetylpyridine derivatives provided insights into their molecular properties, which is valuable for further chemical and pharmacological applications (Beraldo et al., 2000).

• Hyperpolarization of Ligands for Biological Relevance : The hyperpolarization of ligands, including 3-acetylpyridine derivatives, using SABRE (Signal Amplification by Reversible Exchange) is a promising area for enhancing NMR signals of biologically relevant compounds (Mewis et al., 2014).

• Role in Motor Learning : 3-Acetylpyridine's effects on the rat inferior olive suggest its involvement in motor learning processes, highlighting the olivo-cerebellar system's importance in this area (Llinás et al., 1975).

• Applications in Organic Synthesis : 3-Acetylpyridine is used in various organic syntheses, including the preparation of fused heterocyclic systems (Zav’yalova, Zubarev, & Litvinov, 2008).

• Supercritical Fluid Extraction : The solubility of 3-acetylpyridine in supercritical carbon dioxide was studied, which is relevant for its extraction and purification in the food and fragrance industries (Agustin et al., 2013).

Safety And Hazards

This would involve studying the compound’s toxicity, potential health effects, and necessary safety precautions.

Citations

Synthesis, Biological Evaluation and Quantum Chemical Studies of novel 3-Acetylpyridin-2 (1H)-one Derivative

HHI Al-Mosauy, YK Al-Majedy, AA Issa - 2022 - researchsquare.com

2, 4-dihydroxybenzaldehyde reacts for ethyl acetoacetate yielded 3-acetyl-7-hydroxy-2H-chromen-2-one (1), which was then cyclized with ethyl acetoacetate in the presence of …

Number of citations: 3 www.researchsquare.com